methyl (2E)-3-cyanoprop-2-enoate
Overview
Description
Methyl (2E)-3-cyanoprop-2-enoate, also known as 2-cyanoacrylic acid methyl ester, is an organic compound belonging to the family of carboxylic acid esters. It is a colorless liquid with a pungent odor and is soluble in most organic solvents. It has a wide range of applications in the fields of chemistry, biochemistry, and pharmacology.
Mechanism of Action
Methyl (2E)-3-cyanoprop-2-enoate has a strong affinity for certain enzymes, such as cytochrome P450 enzymes. When it binds to these enzymes, it inhibits their activity and prevents the formation of certain metabolites. Additionally, it has been shown to interact with certain receptors in the brain, such as the serotonin receptor, and has been shown to modulate the activity of these receptors.
Biochemical and Physiological Effects
Methyl (2E)-3-cyanoprop-2-enoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 enzymes, and to modulate the activity of certain receptors in the brain, such as the serotonin receptor. Additionally, it has been shown to have an anti-inflammatory effect, to reduce the production of certain inflammatory cytokines, and to reduce the production of certain pro-inflammatory mediators.
Advantages and Limitations for Lab Experiments
Methyl (2E)-3-cyanoprop-2-enoate has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is readily available from chemical suppliers. Additionally, it is a relatively stable compound and is not prone to degradation under normal laboratory conditions. However, it is a toxic compound and should be handled with caution.
Future Directions
Future research on methyl (2E)-3-cyanoprop-2-enoate could focus on further elucidating its mechanism of action and its biochemical and physiological effects. Additionally, further research could focus on exploring its potential therapeutic applications, such as its potential use as an anti-inflammatory agent. Other potential future directions could include exploring its potential uses in the synthesis of novel pharmaceuticals and exploring its potential applications in the fields of biochemistry and pharmacology.
Synthesis Methods
Methyl (2E)-3-cyanoprop-2-enoate can be synthesized by the reaction of methyl (2E)-3-cyanoprop-2-enoateic acid and methanol in the presence of a catalytic amount of an acid, such as hydrochloric acid or sulfuric acid. The reaction is carried out at a temperature of 80-85°C for 1-2 hours. The reaction mixture is then cooled to room temperature and the product is isolated by filtration or distillation.
Scientific Research Applications
Methyl (2E)-3-cyanoprop-2-enoate has a wide range of applications in scientific research. It is used as a reagent in organic synthesis, as a catalyst in the preparation of polymers, and as a reactant in the synthesis of pharmaceuticals, dyes, and other chemicals. It is also used in the synthesis of various polymers, such as polyurethanes, polyesters, and polyamides. Additionally, it is used in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs and antibiotics.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (2E)-3-cyanoprop-2-enoate involves the reaction of ethyl cyanoacetate with ethyl acetoacetate to form ethyl 3-cyano-4-oxobutanoate. This intermediate is then reacted with methyl iodide and a base to form methyl (2E)-3-cyanoprop-2-enoate.", "Starting Materials": [ "Ethyl cyanoacetate", "Ethyl acetoacetate", "Methyl iodide", "Base (e.g. potassium carbonate)" ], "Reaction": [ "Step 1: Ethyl cyanoacetate and ethyl acetoacetate are mixed together in the presence of a base (e.g. sodium ethoxide) and heated to form ethyl 3-cyano-4-oxobutanoate.", "Step 2: Methyl iodide is added to the reaction mixture and the resulting mixture is heated to form methyl 3-cyano-4-oxobutanoate.", "Step 3: A base (e.g. potassium carbonate) is added to the reaction mixture and the resulting mixture is heated to form methyl (2E)-3-cyanoprop-2-enoate." ] } | |
CAS RN |
925-56-4 |
Product Name |
methyl (2E)-3-cyanoprop-2-enoate |
Molecular Formula |
C5H5NO2 |
Molecular Weight |
111.1 |
Purity |
95 |
Origin of Product |
United States |
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